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Compound of Interest

Compound Name: Methylsulfonylacetonitrile

Cat. No.: B147333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physical properties of

methylsulfonylacetonitrile, a versatile building block in organic synthesis. The information

presented herein is intended to support research and development activities by offering a

consolidated resource of its key physical characteristics, standardized experimental protocols

for their determination, and a visualization of its application in synthetic chemistry.

Core Physical and Chemical Properties
Methylsulfonylacetonitrile, with the chemical formula C₃H₅NO₂S, is a compound of interest in

the synthesis of various heterocyclic structures.[1][2][3][4] A summary of its key physical

properties is presented below. It is important to note that some discrepancies exist in the

reported values for boiling point and physical appearance across different sources, which are

highlighted in the table.
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Property Value Source(s)

Molecular Weight 119.14 g/mol [5][6][7]

Melting Point 81-84 °C [1][5][6][7][8]

Boiling Point 360.6 ± 25.0 °C (Predicted)

195-200 °C [1]

Density 1.288 ± 0.06 g/cm³ (Predicted)

1.258 g/cm³ [1]

Solubility

Slightly soluble in water.

Soluble in ether and most

organic solvents.

[1]

Appearance
Powder or Crystalline Powder;

White to off-white.

Colorless liquid. [1]

Molecular Formula C₃H₅NO₂S [1][2][3][4]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized methodologies for the experimental determination of

the key physical properties of solid organic compounds like methylsulfonylacetonitrile.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. This property is a crucial indicator of purity.

Methodology:

A small, finely powdered sample of the compound is packed into a capillary tube, which is

then sealed at one end.[1][5]
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The capillary tube is attached to a thermometer and placed in a heating apparatus, such as a

Thiele tube or a Mel-Temp apparatus.

The sample is heated slowly and steadily, at a rate of approximately 2°C per minute, to

ensure thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has completely melted is recorded as the end of

the melting range.[5]

For a pure compound, the melting range is typically narrow, often within 0.5-1.0°C.

Boiling Point Determination of a Solid
For a solid compound, the boiling point is determined after it has been melted into a liquid

state.

Methodology:

A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube or a similar

apparatus.[3][9]

The sample is heated until a rapid and continuous stream of bubbles emerges from the open

end of the inverted capillary tube.[10]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[9]

[10]

Density Measurement of a Solid
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The density of a solid can be determined by measuring its mass and volume. The displacement

method is commonly used for irregularly shaped solids.

Methodology:

The mass of a sample of the solid is accurately measured using an analytical balance.[11]

A graduated cylinder is partially filled with a liquid in which the solid is insoluble, and the

initial volume is recorded.[12]

The solid sample is carefully submerged in the liquid in the graduated cylinder.

The final volume of the liquid and the submerged solid is recorded.[12]

The volume of the solid is the difference between the final and initial volume readings.

The density is calculated by dividing the mass of the solid by its determined volume.

Solubility Determination
Solubility tests are performed to ascertain the qualitative solubility of a compound in various

solvents.

Methodology:

A small, measured amount of the solid (e.g., 25 mg) is placed in a test tube.[8]

A specific volume of the solvent (e.g., 0.75 mL of water) is added in small portions.[8]

The test tube is shaken vigorously after each addition to facilitate dissolution.[8][13]

The compound is classified as soluble if it completely dissolves, partially soluble if a

significant portion dissolves, or insoluble if it does not appear to dissolve.[13]

This process is repeated with a range of solvents, including polar (e.g., water, ethanol) and

non-polar (e.g., ether, hexane) solvents, to create a solubility profile.

Application in Synthesis: A Workflow Visualization
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Methylsulfonylacetonitrile is a valuable reagent in organic synthesis. For instance, it is

utilized in the synthesis of substituted 4,9-dihydropyrrolo[2,1-b]quinazolines. The following

diagram illustrates a generalized workflow for such a synthetic route.

Starting Materials:
- Methylsulfonylacetonitrile

- Other Reactants

Reaction Step:
- Base-catalyzed condensation

- Cyclization

Work-up:
- Quenching
- Extraction

Purification:
- Column Chromatography

Final Product:
4,9-dihydropyrrolo[2,1-b]quinazoline

derivative

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4,9-dihydropyrrolo[2,1-b]quinazoline

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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